Cas no 2144873-01-6 ((2R)-2-amino-2-(4-methoxycyclohexyl)acetic acid)

• Product Name: (2R)-2-amino-2-(4-methoxycyclohexyl)acetic acid
• CAS No: 2144873-01-6
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6599143
• PubChem ID: 92293129
• Update Time: 2025-10-29

(2R)-2-amino-2-(4-methoxycyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(4-methoxycyclohexyl)acetic acid
• Cyclohexaneacetic acid, α-amino-4-methoxy-, (αR)-
• (R)-2-amino-2-(4-methoxycyclohexyl)acetic acid
• EN300-1298281
• 2144873-01-6

• Inchi： 1S/C9H17NO3/c1-13-7-4-2-6(3-5-7)8(10)9(11)12/h6-8H,2-5,10H2,1H3,(H,11,12)/t6?,7?,8-/m1/s1
• InChI Key： WKWMOKYDSJYHGK-KAVNDROISA-N
• SMILES： C1([C@@H](N)C(O)=O)CCC(OC)CC1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 318.7±17.0 °C(Predicted)
• pka: 2.37±0.10(Predicted)

Additional information on (2R)-2-amino-2-(4-methoxycyclohexyl)acetic acid

Introduction to (2R)-2-amino-2-(4-methoxycyclohexyl)acetic Acid (CAS No. 2144873-01-6)

(2R)-2-amino-2-(4-methoxycyclohexyl)acetic acid, with the CAS number 2144873-01-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique stereochemical configuration and functional groups, has garnered attention for its potential applications in drug development and therapeutic interventions.

The molecular structure of (2R)-2-amino-2-(4-methoxycyclohexyl)acetic acid consists of a chiral center at the second carbon atom, which imparts a specific three-dimensional arrangement to the molecule. This stereochemistry is crucial for its biological activity, as many pharmacologically active compounds rely on precise spatial orientation to interact effectively with biological targets. The presence of an amino group and a methoxycyclohexyl moiety further enhances its chemical versatility, making it a valuable scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of drugs that leverage chiral centers to improve efficacy and reduce side effects. The stereochemistry of (2R)-2-amino-2-(4-methoxycyclohexyl)acetic acid makes it an attractive candidate for such applications. Researchers have been exploring its potential as a building block for more complex molecules, particularly in the realm of protease inhibitors and other enzyme-targeting agents.

One of the most compelling aspects of this compound is its role in the synthesis of novel therapeutic agents. For instance, studies have demonstrated that derivatives of (2R)-2-amino-2-(4-methoxycyclohexyl)acetic acid can be engineered to target specific enzymes involved in inflammatory pathways. These pathways are implicated in a variety of diseases, including cancer, autoimmune disorders, and cardiovascular conditions. By modulating the activity of these enzymes, researchers aim to develop treatments that offer improved outcomes with fewer adverse effects.

The methoxycyclohexyl group in the molecule contributes to its solubility and bioavailability, which are critical factors in drug design. This feature allows the compound to be more easily absorbed and distributed throughout the body, potentially enhancing its therapeutic efficacy. Additionally, the methoxy group can serve as a site for further chemical modification, enabling the creation of a diverse array of analogs with tailored properties.

Recent advancements in computational chemistry have also facilitated the study of (2R)-2-amino-2-(4-methoxycyclohexyl)acetic acid. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These predictions can guide the design of new derivatives with enhanced binding affinity and selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, streamlining the process of identifying promising candidates for further investigation.

In clinical settings, the potential applications of (2R)-2-amino-2-(4-methoxycyclohexyl)acetic acid are being explored through preclinical studies. These studies aim to evaluate its safety profile and pharmacokinetic properties before it can be considered for human trials. Preliminary results suggest that this compound exhibits promising activity against certain disease models, warranting further investigation into its therapeutic potential.

The synthesis of (2R)-2-amino-2-(4-methoxycyclohexyl)acetic acid presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as asymmetric synthesis and chiral resolution have been particularly useful in achieving the desired enantiomeric purity. These methods are essential for ensuring that the final product exhibits the intended biological activity without unwanted side effects.

The role of stereochemistry in pharmaceuticals cannot be overstated. Many drugs on the market today owe their success to careful consideration of molecular geometry and spatial orientation. The case of (2R)-2-amino-2-(4-methoxycyclohexyl)acetic acid underscores this principle, highlighting how a single change in configuration can dramatically alter a compound's biological behavior. As research continues to uncover new insights into chiral molecules, compounds like this one are likely to play an increasingly important role in medicine.

The future directions for research on (2R)-2-amino-2-(4-methoxycyclohexyl)acetic acid are multifaceted. One area of focus is expanding its utility as a scaffold for drug discovery. By incorporating different functional groups or exploring alternative stereochemistries, researchers hope to create novel compounds with enhanced therapeutic properties. Another avenue involves investigating its mechanisms of action in greater detail. Understanding how this compound interacts with biological targets can provide valuable insights into disease pathophysiology and inform the development of more effective treatments.

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